N-[2-(dimethylamino)ethyl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-2-(1,3-dioxoisoindol-2-yl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide;hydrochloride
• InChI: InChI=1S/C23H24N4O4S.ClH/c1-14-9-10-17(31-4)19-20(14)32-23(24-19)26(12-11-25(2)3)18(28)13-27-21(29)15-7-5-6-8-16(15)22(27)30;/h5-10H,11-13H2,1-4H3;1H
• InChI Key: KUFLENIFNUTEOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N=C(S2)N(CCN(C)C)C(=O)CN3C(=O)C4=CC=CC=C4C3=O.Cl
• Molecular Formula: C23H25ClN4O4S
• Molecular Weight: 489.0 g/mol

Description

N-[2-(dimethylamino)ethyl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C23H25ClN4O4S and its molecular weight is 489.0 g/mol. The purity is usually 95%.
The exact mass of the compound N-[2-(dimethylamino)ethyl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide hydrochloride is 488.1285042 g/mol and the complexity rating of the compound is 711. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-[2-(dimethylamino)ethyl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(dimethylamino)ethyl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

F2018-2471, also known as fosmanogepix, primarily targets the fungal enzyme Gwt1 . This enzyme plays a crucial role in the growth and survival of fungi, making it an attractive target for antifungal therapies.

Mode of Action

Fosmanogepix is a prodrug that is rapidly converted in vivo by systemic phosphatases to its active form, manogepix . This active moiety interacts with the fungal enzyme Gwt1, inhibiting its function and leading to the death of the fungal cells .

Biochemical Pathways

The inhibition of Gwt1 disrupts the biosynthesis of glycosylphosphatidylinositol (GPI) anchors, which are critical for the function of many fungal cell wall proteins . This disruption affects the integrity of the fungal cell wall, leading to cell death .

Pharmacokinetics

Pharmacokinetic-pharmacodynamic (pk-pd) modeling is an important part of drug discovery and development . It helps to understand how the drug is absorbed, distributed, metabolized, and excreted (ADME), and how these processes impact the drug’s bioavailability and efficacy .

Result of Action

The result of F2018-2471’s action is the effective clearance of fungal infections. In a Phase 2 trial, treatment success was defined as clearance of Candida from blood cultures with no additional antifungal treatment and survival at the end of study treatment . The treatment success rate was 80% .

Action Environment

The action of F2018-2471 can be influenced by various environmental factors, including the presence of systemic phosphatases that convert the prodrug to its active form . Additionally, the drug’s efficacy can be affected by the specific strain of fungus and its susceptibility to the drug .